![molecular formula C19H12ClN3O4S B2376942 3-chloro-N-[5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3,4-oxadiazol-2-yl]-1-benzothiophene-2-carboxamide CAS No. 862808-67-1](/img/structure/B2376942.png)
3-chloro-N-[5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3,4-oxadiazol-2-yl]-1-benzothiophene-2-carboxamide
Description
3-chloro-N-[5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3,4-oxadiazol-2-yl]-1-benzothiophene-2-carboxamide is a useful research compound. Its molecular formula is C19H12ClN3O4S and its molecular weight is 413.83. The purity is usually 95%.
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Scientific Research Applications
Antimicrobial Activity
Several studies have synthesized derivatives of 3-chloro-N-[5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3,4-oxadiazol-2-yl]-1-benzothiophene-2-carboxamide, focusing on their potential as antimicrobial agents. For instance, Naganagowda and Petsom (2011) synthesized various derivatives and screened them for antibacterial activity, showing promising results against common bacterial strains (Naganagowda & Petsom, 2011). Similarly, Chawla et al. (2010) developed novel 1,3,4-oxadiazole derivatives and found them to have significant antibacterial and moderate antifungal activities (Chawla et al., 2010).
Antioxidant Activity
Tumosienė and colleagues (2019) synthesized derivatives containing chloro, hydroxyl, isopropyl, nitro, nitroso, and amino substituents, identifying several compounds with potent antioxidant activity. These activities were higher than those of well-known antioxidants like ascorbic acid (Tumosienė et al., 2019).
Antitumor Activity
In the field of oncology, Ostapiuk et al. (2017) explored the synthesis of benzothiophene-carboxamides and their antitumor activities. They found that certain derivatives showed significant inhibition of tumor cell growth in vitro, highlighting their potential as anti-cancer agents (Ostapiuk et al., 2017).
Antiallergic Properties
Musser et al. (1984) investigated the antiallergic properties of 2-(2,3-dihydro-2-oxo-1,3,4-oxadiazol-5-yl) benzo heterocycles, including derivatives of this compound. They found these compounds effective in inhibiting histamine release and reducing allergic reactions (Musser et al., 1984).
properties
IUPAC Name |
3-chloro-N-[5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3,4-oxadiazol-2-yl]-1-benzothiophene-2-carboxamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H12ClN3O4S/c20-15-11-3-1-2-4-14(11)28-16(15)17(24)21-19-23-22-18(27-19)10-5-6-12-13(9-10)26-8-7-25-12/h1-6,9H,7-8H2,(H,21,23,24) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RVSFDKUYWTUKSG-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COC2=C(O1)C=CC(=C2)C3=NN=C(O3)NC(=O)C4=C(C5=CC=CC=C5S4)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H12ClN3O4S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
413.8 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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